1-(3-hydroxy-1-methyl-1H-indol-2-yl)ethanone

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 1-(3-hydroxy-1-methylindol-2-yl)ethanone
• InChI: InChI=1S/C11H11NO2/c1-7(13)10-11(14)8-5-3-4-6-9(8)12(10)2/h3-6,14H,1-2H3
• InChI Key: SCANRIWJROTDDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C2=CC=CC=C2N1C)O

Description

1-(3-hydroxy-1-methyl-1H-indol-2-yl)ethanone is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 17.0g (0.0637 mole) 1-(3-hydroxy-1-methyl-1H-indol-2-yl)-2-(methylsulfonyl) ethanone, 21.0g (0.32 mole) zinc dust, 40ml glacial acetic acid and 80ml ab. ethanol was stirred vigorously and heated at 45°-50° for 1 hour. After stirring an additional hour at room temperature, the mixture was filtered through diatomaceous earth and the filter cake washed several times with fresh ethanol. The combined filtrates were condensed to 150ml and 50ml of hot water was added. Cooling yielded a green solid which was filtered, washed with cold water and recrystallized from 70% aqueous methanol to yield green needles of mpt. 119°-121°.